
material safety data sheet for 3-[(4-
Methylphenyl)sulfonyl]propanoic acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:

3-[(4-

Methylphenyl)sulfonyl]propanoic

acid

Cat. No.: B159314 Get Quote

Technical Guide: 3-[(4-
Methylphenyl)sulfonyl]propanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data and key

chemical properties of 3-[(4-Methylphenyl)sulfonyl]propanoic acid (CAS No. 10154-76-4).

The information is compiled from available safety data sheets of structurally similar compounds

and publicly available chemical databases.

Chemical and Physical Properties
The following table summarizes the known physical and chemical properties of 3-[(4-
Methylphenyl)sulfonyl]propanoic acid. This data is essential for handling, storage, and use

in experimental settings.
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Property Value Source

CAS Number 10154-76-4 ChemScene[1]

Molecular Formula C₁₀H₁₂O₄S ChemScene[1]

Molecular Weight 228.26 g/mol ChemScene[1]

Purity >95% ChemScene[1], Hit2Lead

Form Solid Hit2Lead

Storage Temperature 2-8°C ChemScene[1]

LogP 0.95 Hit2Lead

Rotatable Bonds 4 Hit2Lead

Topological Polar Surface Area

(TPSA)
71.44 Å² ChemScene[1]

Hydrogen Bond Donors 1 ChemScene[1]

Hydrogen Bond Acceptors 3 ChemScene[1]

Hazard Identification and Safety Information
Based on data for structurally related compounds, 3-[(4-Methylphenyl)sulfonyl]propanoic
acid is anticipated to present the following hazards. Researchers should handle this compound

with appropriate personal protective equipment and engineering controls.

Hazard Class GHS Classification
Precautionary Statement
Codes

Skin Irritation
Category 2 (H315: Causes

skin irritation)

P264, P280, P302+P352,

P332+P313, P362

Eye Irritation
Category 2A (H319: Causes

serious eye irritation)

P264, P280,

P305+P351+P338,

P337+P313

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (H335: May cause

respiratory irritation)

P261, P271, P304+P340,

P312, P403+P233, P405
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Note: This hazard information is extrapolated from safety data for 3-[(4-

Methylbenzyl)sulfonyl]propanoic acid and may not be fully representative.[2]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 3-[(4-
Methylphenyl)sulfonyl]propanoic acid are not publicly available in the referenced safety and

chemical data sheets. Researchers should develop specific protocols based on the intended

application and known reactivity of similar chemical entities. Standard laboratory procedures for

handling solid organic acids should be followed.

Signaling Pathways
Information regarding the interaction of 3-[(4-Methylphenyl)sulfonyl]propanoic acid with

biological signaling pathways is not available in the provided documentation. Any investigation

into its pharmacological or toxicological effects would require dedicated in vitro and in vivo

studies.

Visualizations
The following diagrams illustrate the logical workflows for hazard identification and response

based on the available safety information.

Hazard Identification

GHS Pictogram

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation
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Caption: GHS Hazard Pictogram for Irritation.

Exposure Occurs

Skin Contact Eye Contact Inhalation

Wash with plenty of soap and water Rinse cautiously with water for several minutes Move to fresh air

If irritation persists, get medical advice/attention If irritation persists, get medical advice/attention Call a poison center or doctor if you feel unwell

Click to download full resolution via product page

Caption: First Aid and Emergency Response Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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